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Compound of Interest

Compound Name:
Phenol, 2-(difluoromethoxy)-5-

nitro-

Cat. No.: B8558494

Get Quote

Executive Summary & Compound Identity
2-(difluoromethoxy)-5-nitrophenol is a critical building block in the synthesis of bioactive

compounds, particularly in the development of agrochemicals and pharmaceuticals where the

difluoromethoxy (

) moiety serves as a lipophilic hydrogen bond donor/acceptor modulator.[1]

This guide details the theoretical and experimental spectroscopic signatures (NMR, IR, MS)

required to validate the structural integrity of the compound.
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Parameter Detail

IUPAC Name 2-(difluoromethoxy)-5-nitrophenol

CAS Number 700804-01-9

Molecular Formula

Molecular Weight 205.12 g/mol

Structural Features
Phenolic core, Nitro group (C5),

Difluoromethoxy ether (C2)

Key Physical Property
Lipophilicity modulation via

"lipophilic hydrogen bond donor" capability

Nuclear Magnetic Resonance (NMR) Spectroscopy
The NMR profile of this compound is defined by the unique coupling patterns introduced by the

fluorine atoms.[1] The

group creates distinct splitting in both

and

spectra due to heteronuclear coupling.

NMR Characterization (DMSO- , 400 MHz)
The proton spectrum is characterized by the "triptych" of aromatic signals and the diagnostic

triplet of the difluoromethyl proton.
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Shift (

, ppm)
Multiplicity

Coupling (

, Hz)
Integration Assignment

Structural
Logic

10.80 --

11.20
Broad Singlet - 1H OH

Exchangeabl

e phenolic

proton; shifts

vary with

concentration

/solvent.[1]

7.75 -- 7.85
Doublet of

Doublets
, 1H H-4

Deshielded

strongly by

the ortho-

nitro group.[1]

7.60 -- 7.70 Doublet 1H H-6

Ortho to OH

group; meta

to nitro.[1]

7.30 -- 7.45 Doublet 1H H-3

Ortho to

; shielded

relative to H-

4.

7.00 -- 7.40 Triplet 1H

Characteristic

geminal H-F

coupling.[1]

The large

-value is

diagnostic.

Technical Insight: The chemical shift of the

proton is highly solvent-dependent.[1] In

, it typically appears upfield (

), while in DMSO-
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, it shifts downfield due to hydrogen bonding effects with the solvent.

NMR Characterization (DMSO- , 100 MHz)
The carbon spectrum confirms the presence of the difluoromethoxy group via a triplet splitting

pattern caused by the two equivalent fluorine atoms (

).

Carbon: Appears as a triplet at

with a large coupling constant (

).

Aromatic Carbons:

C-OH (C1):

(Deshielded by oxygen).[1]

C-

(C5):

.[1]

C-

(C2):

(Triplet splitting may be visible if resolution is high, typically

is small).

NMR Characterization
Shift:

to

.
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Multiplicity: Doublet (

).

Utility: This is the cleanest method for purity assessment, as non-fluorinated impurities

(starting materials) are silent.

Infrared (IR) Spectroscopy
The IR spectrum serves as a rapid "fingerprint" validation, specifically confirming the nitro and

ether functionalities.

Wavenumber (

)
Vibration Mode Functional Group Notes

3200 -- 3500 O-H Stretch Phenol
Broad band; indicates

H-bonding.

1530 -- 1550
N-O Asymmetric

Stretch

Nitro (

)
Strong, sharp peak.[1]

1340 -- 1360
N-O Symmetric

Stretch

Nitro (

)
Strong, sharp peak.

1050 -- 1200 C-F Stretch Difluoro ether
Multiple bands; often

overlaps with C-O.

1250 -- 1280 C-O-C Asymmetric Aryl Ether
Confirms attachment

of the side chain.[1]

Mass Spectrometry (MS) Profile
Mass spectrometry is essential for confirming the molecular weight and analyzing the

fragmentation stability of the difluoromethoxy group.[1]

Ionization & Molecular Ion[1]
Mode: Electrospray Ionization (ESI) in Negative Mode (
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) is preferred due to the acidic phenolic proton.[1]

Parent Ion (

): 204.1 (

).[1]

Isotope Pattern: The presence of Nitrogen follows the standard "Nitrogen Rule" (odd

molecular weight = odd number of nitrogens).[1]

Diagnostic Fragmentation Pathway
The fragmentation logic allows for the differentiation of the target from potential isomers (e.g.,

2-nitro-5-(difluoromethoxy)phenol).[1]

Loss of

(

): Cleavage of the ether bond is a primary pathway.[1]

Loss of

(

): Characteristic of nitroaromatics.[1]

Loss of

(

): Common in fluorinated aromatics, often leading to internal cyclization.[1]

Analytical Workflow & Logic
The following diagram illustrates the logical workflow for confirming the identity of 2-

(difluoromethoxy)-5-nitrophenol, distinguishing it from common synthetic impurities (like 4-

nitrocatechol).
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Unknown Sample
(Suspected 2-(difluoromethoxy)-5-nitrophenol)

1. 19F NMR Analysis
(Purity Check)

Doublet at -82 ppm?

2. 1H NMR Analysis
(Structural Confirmation)

Yes

REJECT / RE-PURIFY

No / Silent

Triplet at ~7.2 ppm
(J = 74 Hz)

Aromatic Pattern:
1H (d), 1H (dd), 1H (d)

3. MS (ESI-) Analysis

CONFIRMED IDENTITY

m/z 204.1 observed

Click to download full resolution via product page

Figure 1: Step-by-step spectroscopic validation workflow for 2-(difluoromethoxy)-5-nitrophenol.

Experimental Protocols
Sample Preparation for Quantitative NMR (qNMR)
To ensure accurate integration of the broad phenolic proton and the splitting of the
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group, solvent choice is critical.

Solvent Selection: Use DMSO-

(99.9% D).[1]

Reasoning:

often leads to broadening of the phenolic -OH signal and potential overlap with the
aromatic region.[1] DMSO ensures a distinct, downfield -OH singlet (

).

Concentration: Dissolve

of the solid analyte in

of solvent.

Acquisition:

Set relaxation delay (

) to

to allow full relaxation of the slow-relaxing nitro-aromatic protons.

Acquire at least 64 scans to resolve the low-intensity satellites of the

satellites if checking for impurities.[1]

MS Sample Preparation[1]
Solvent: Methanol (LC-MS grade).[1]

Additives: Add

Ammonium Formate to enhance ionization in negative mode (

). Avoid Formic Acid if the signal is weak, as it may suppress ionization of the phenol.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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